Cas no 16915-32-5 (3,8-dimethyl-5-(propan-2-yl)azulene-1-sulfonic acid)
16915-32-5 structure
Product Name:3,8-dimethyl-5-(propan-2-yl)azulene-1-sulfonic acid
CAS No:16915-32-5
Molecular Formula:C15H18O3S
Molecular Weight:278.367
MDL:MFCD08458311
CID:2781607
PubChem ID:2275
3,8-dimethyl-5-(propan-2-yl)azulene-1-sulfonic acid Properties
Names and Identifiers
-
- 3,8-dimethyl-5-(propan-2-yl)azulene-1-sulfonic acid
- EN300-25302803
- 1-Azulenesulfonic acid, 3,8-dimethyl-5-(1-methylethyl)-
- 16915-32-5
- BRD-K80043866-236-01-1
- sodium-gualenate
- 5-Isopropyl-3,8-dimethylazulene-1-sulfonic acid
- CHEMBL1852533
- CHEBI:135153
- UNII-GR01836V0K
- GUALENIC ACID [WHO-DD]
- Guaiazulene sulfonic acid
- 1,4-dimethyl-7-isopropylazulene-3-sulfonic acid
- DTXSID10168665
- DTXCID4091156
- SCHEMBL2734180
- Q27279235
- GR01836V0K
- Gualenic acid
-
- MDL： MFCD08458311
- InChIKey： VIZXMHCBZLGUET-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H18O3S/c1-9(2)12-6-5-10(3)15-13(8-12)11(4)7-14(15)19(16,17)18/h5-9H,1-4H3,(H,16,17,18)
Computed Properties
- Exact Mass: 278.09766561Da
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 278.09766561Da
- Heavy Atom Count: 19
- Complexity: 410
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.5
- Topological Polar Surface Area: 62.8Ų
3,8-dimethyl-5-(propan-2-yl)azulene-1-sulfonic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25302803-0.05g |
3,8-dimethyl-5-(propan-2-yl)azulene-1-sulfonic acid |
16915-32-5 | 95% | 0.05g |
$19.0 | 2024-06-19 |
3,8-dimethyl-5-(propan-2-yl)azulene-1-sulfonic acid Related Literature
-
Jin Kim,Anand P. Tiwari,Myungwoo Choi,Qiang Chen,Jinho Lee,Travis G. Novak,Minsu Park,Kisun Kim,Ki-Seok An,Seokwoo Jeon J. Mater. Chem. A, 2022,10, 15689-15697
-
Guillaume Arcile,Théo Massard,Elsa van Elslande,Jamal Ouazzani,Jean-François Betzer Org. Chem. Front., 2023,10, 4111-4121
-
Wei Wang,Feifei Peng,Wang Li,Yan Huang,Zhou Nie,Shouzhuo Yao Anal. Methods, 2015,7, 8453-8458
-
Chuan-Che Hsu,Wen-Chin Lin,Yukio Hasegawa Nanoscale, 2021,13, 16719-16725
-
Richard A. Wiencek,T.C. Mike Chung Analyst, 2018,143, 5589-5596
-
O. M. Lemine,Raghvendra A. Bohara,Karim Omri Phys. Chem. Chem. Phys., 2016,18, 21331-21339
-
Baizhu Chen Biomater. Sci., 2018,6, 2647-2655
-
Behnam Nourmohammadi Khiarak,Mahdi Hasanzadeh,Majdoddin Mojaddami,Hossein Shahriyar Far Chem. Commun., 2020,56, 3135-3138
-
Jun He,Xueliang Li,Qin Xu,Chundong Huang,Dongdong Liu Polym. Chem., 2017,8, 6853-6864
16915-32-5 (3,8-dimethyl-5-(propan-2-yl)azulene-1-sulfonic acid) Related Products
- 175204-50-9(Ethyl 2-(2,6-dichloro-N'-hydroxybenzimidamido)acetate)
- 124391-76-0(benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate)
- 19190-68-2(4-Methyl-1,3-dihydro-2H-benzimidazol-2-one)
- 14986-21-1(Disiloxane,1,1,1,3,3,3-hexachloro-)
- 1059-85-4(Cholest-5-en-3-ol,acetate, (3a)- (9CI))
- 156289-80-4(vimentin from bovine lens)
- 171364-85-5(quinoline-3-boronic acid pinacol ester)
- 106981-59-3(5-Nitro-2-(1H-pyrrol-1-yl)benzonitrile)
- 126703-17-1(Vasopressin,1-(3-mercaptopropanoicacid)-7-[4-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]-L-proline]-8-L-arginine-,[3aS-(3aa,4b,6aa)]- (9CI))
- 12135-77-2(Ammonium sulfide((NH4)2(S5)))
Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
atkchemica
Gold Member
Audited Supplier
CN Supplier
Reagent
http://www.atkchemical.com/
Synrise Material Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
